molecular formula C9H16ClN3 B6175502 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride CAS No. 2503203-12-9

3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride

Cat. No.: B6175502
CAS No.: 2503203-12-9
M. Wt: 201.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrazine derivatives, such as “3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride”, involves various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation .


Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrazolo[1,5-a]pyrazine scaffold, which is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring .


Physical and Chemical Properties Analysis

The physical form of “this compound” is a powder. It has a molecular weight of 201.7.

Safety and Hazards

The safety information for “3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride” includes several hazard statements: H315, H319, H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride involves the condensation of 2-methyl-3-ethylpyrazine-5-carboxylic acid with hydrazine hydrate, followed by cyclization and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-methyl-3-ethylpyrazine-5-carboxylic acid", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-methyl-3-ethylpyrazine-5-carboxylic acid with hydrazine hydrate to form 2-methyl-3-ethylpyrazine-5-carbohydrazide", "Step 2: Cyclization of 2-methyl-3-ethylpyrazine-5-carbohydrazide to form 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine", "Step 3: Reaction of 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine with hydrochloric acid to form 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride" ] }

CAS No.

2503203-12-9

Molecular Formula

C9H16ClN3

Molecular Weight

201.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.